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Chemical Identification and Physicochemical
Properties

2-Methylundecanol (CAS Registry Number: 10522-26-6) is a branched-chain saturated alcohol belonging to

the fragrance structural group of branched chain saturated alcohols. The common characteristic structural

elements of this group include one hydroxyl group per molecule and a C₄–C₁₂ carbon chain with one or

several methyl side chains [1]. This long-chain primary alcohol features a 2-methyl branch at the 1-position

of the undecanol chain, forming a clear, colorless liquid with a slightly sweet, floral odor that makes it

valuable in fragrance applications [2].

Physicochemical Profile

The compound's molecular formula is C₁₂H₂₆O, with a molecular weight of 186.33 g/mol [2]. It

demonstrates low vapor pressure (0.00476 mmHg at 25°C) and a high boiling point (250.85°C), indicating

relatively low volatility which contributes to its performance as a fragrance material with moderate

persistence [2]. The density of 2-methylundecanol is approximately 0.8300 g/cm³, and it has a refractive
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index of 1.4382 [2]. Additional thermodynamic properties have been calculated using Joback and Crippen

methods, providing valuable data for industrial process design and formulation work [3].

Table 1: Physicochemical Properties of 2-Methylundecanol

Property Value Unit Source

CAS Registry Number 10522-26-6 - [2]

Molecular Formula C₁₂H₂₆O - [2]

Molecular Weight 186.33 g/mol [2]

Boiling Point 250.85 °C [2]

Density 0.8300 g/cm³ [2]

Refractive Index 1.4382 - [2]

Vapor Pressure 0.00476 mmHg at 25°C [2]

Flash Point 100.1 °C [2]

pKa 15.04±0.10 (Predicted) [2]

Applications in Fragrance Formulation

Odor Characteristics and Performance

2-Methylundecanol is characterized by its fresh, floral scent with slightly sweet undertones, making it a

versatile component in fragrance compositions [2]. As a member of the branched chain saturated alcohols

group, it functions primarily as a fragrance ingredient that imparts a fresh, floral character to perfumes,

colognes, and other scented products [1] [2]. In addition to its direct olfactory contribution, it serves as a

blending agent that enhances the overall fragrance profile and improves harmony between different

fragrance notes [2]. The chemical structure of branched chain saturated alcohols like 2-methylundecanol
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contributes to their unique odor profiles compared to their straight-chain counterparts, typically offering

more complex and desirable sensory characteristics [1].

Usage in Personal Care and Industrial Products

Beyond fine fragrances, 2-methylundecanol finds application in a broad range of products due to its dual

functionality as both a fragrance component and a formulation aid. In personal care products, it serves as a

solvent, emollient, and surfactant, contributing to product texture, feel, and performance while delivering

its characteristic fragrance [2]. This multifunctional nature makes it particularly valuable in formulations

where space limitations require ingredients that provide multiple benefits. The compound's chemical

stability and compatibility with various formulation bases enable its use in soaps, detergents, cosmetics, and

other scented products where consistent fragrance delivery is essential [2].

Table 2: Applications of 2-Methylundecanol in Various Product Types

Application Area Primary Function Secondary Benefits Typical Use Level

Fine Fragrances Fresh, floral scent

modifier

Blending agent, enhances

fragrance harmony

Medium (varies by

composition)

Personal Care

Products

Fragrance ingredient Solvent, emollient properties Low to medium

Cosmetics Fragrance component Improves texture and feel Low

Industrial
Applications

Fragrance for masked
products

Surfactant properties Variable

Safety Assessment and Toxicological Profile

Comprehensive Toxicological Evaluation
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The Research Institute for Fragrance Materials (RIFM) has conducted a thorough safety assessment of 2-

methylundecanol evaluating genotoxicity, repeated dose toxicity, reproductive toxicity, local respiratory

toxicity, phototoxicity/photoallergenicity, skin sensitization, and environmental safety [4] [5]. The

assessment utilized a read-across approach with suitable analogs including 2-butyloctan-1-ol (CAS # 3913-

02-8) and 2-ethyl-1-hexanol (CAS # 104-76-7) to address data gaps [4]. The evaluation concluded that 2-

methylundecanol is not genotoxic and does not have skin sensitization potential, supporting its safe use in

fragrance applications [4] [5].

For reproductive toxicity and local respiratory toxicity endpoints, the assessment applied the Threshold of

Toxicological Concern (TTC) approach for a Cramer Class I material, establishing acceptable exposure

levels of 0.03 mg/day and 1.4 mg/day, respectively [4] [5]. The repeated dose toxicity endpoint was

completed using 2-ethyl-1-hexanol and 1-heptanol, 2-propyl as suitable read-across analogs, resulting in a

Margin of Exposure (MOE) greater than 100, indicating sufficient safety margins for human use [4].

Similarly, the developmental toxicity endpoint was completed using 2-ethyl-1-hexanol as a suitable read-

across analog, also providing an MOE greater than 100 [4].

Dermatological and Environmental Safety

The phototoxicity/photoallergenicity endpoint was assessed based on UV spectra analysis, with results

indicating no significant concerns for phototoxic effects [4]. Environmental safety assessment was conducted

according to the RIFM Framework, which evaluates potential ecological impacts throughout the product

lifecycle [4] [5]. The comprehensive safety profile supports the use of 2-methylundecanol in fragrance

compounds within established guidelines.

Table 3: Safety Assessment Profile of 2-Methylundecanol

Toxicological Endpoint Assessment Result Read-Across Analogs Used MOE/TTC

Genotoxicity Not genotoxic 2-butyloctan-1-ol, 2-ethyl-1-

hexanol

-

Skin Sensitization No sensitization

potential

2-butyloctan-1-ol, 2-ethyl-1-

hexanol

-
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Toxicological Endpoint Assessment Result Read-Across Analogs Used MOE/TTC

Repeated Dose Toxicity Acceptable margin 2-ethyl-1-hexanol, 1-heptanol,
2-propyl

MOE > 100

Reproductive Toxicity Low concern Cramer Class I TTC 0.03
mg/day

Developmental Toxicity Acceptable margin 2-ethyl-1-hexanol MOE > 100

Local Respiratory Toxicity Low concern Cramer Class I TTC 1.4 mg/day

Phototoxicity/Photoallergenicity No significant
concern

UV spectra analysis -

Experimental Protocols

Synthesis and Manufacturing

4.1.1 Hydroformylation Pathway

The synthesis of 2-methylundecanol can be achieved through several industrial routes. One efficient method

begins with dec-1-ene hydroformylation to produce undecanal [6]. This process involves reacting 1-decene

with synthesis gas (a mixture of H₂ and CO) under pressure in the presence of a catalyst, typically rhodium

or cobalt based, to generate a mixture of aldehydes, primarily undecanal and 2-methyldecanal [6]. The

resulting undecanal then undergoes hydroxymethylation with formaldehyde in the presence of a base

catalyst such as dibutylamine, yielding 2-methyleneundecanal [6]. The final step involves hydrogenation of

the double bond and carbonyl reduction, where 2-methyleneundecanal is catalytically hydrogenated under

pressure to produce 2-methylundecanol [6]. The final product is purified through fractional distillation to

achieve the desired purity level [6].

4.1.2 Quality Control and Analysis

For quality control purposes, analytical methods should include gas chromatography (GC) with flame

ionization detection or mass spectrometry to determine chemical purity and isomeric composition [7]. The
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purity specification for fragrance-grade material should be ≥98% (GC) [7]. Additional quality parameters

include refractive index (n²⁵/D 1.430-1.435) and density (0.82 g/cm³) measurements [7]. The appearance

should be characterized as a colorless to pale yellow liquid, with color assessment against standard scales

such as APHA or Gardner [7].

Formulation Guidelines

4.2.1 Incorporation into Fragrance Compounds

When incorporating 2-methylundecanol into fragrance formulations, it is essential to consider its

compatibility with other fragrance ingredients. As a branched-chain saturated alcohol, it blends well with

various fragrance materials including woody, floral, and citrus notes [2]. For optimal performance in fine

fragrances, personal care products, and cosmetics, 2-methylundecanol should be incorporated at the

appropriate stage of formulation to ensure uniform distribution. In emulsion-based systems, it is

recommended to add the compound to the oil phase before emulsification, utilizing its surfactant properties

to enhance emulsion stability [2].

4.2.2 Stability Testing Protocol

Stability testing should include assessments under accelerated conditions (40°C ± 2°C/75% RH ± 5% RH)

for 1, 2, and 3 months, evaluating appearance, color, odor, and chemical stability. Compatibility with

packaging materials should be verified by storage tests in final packaging components under appropriate

conditions. The flash point of 100.1°C classifies 2-methylundecanol as combustible, requiring appropriate

handling precautions during high-temperature processing [2].
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Figure 1: Safety Assessment Workflow for 2-Methylundecanol

Regulatory Status and Handling Considerations

Regulatory Compliance

2-Methylundecanol is approved for use in fragrances and personal care products with established safety

profiles under current regulatory frameworks [4] [5]. The compound has been evaluated according to the

RIFM Framework for environmental safety, addressing potential ecological impacts throughout the product

lifecycle [4]. For use in consumer products, compliance with labeling requirements may be necessary based

on the concentration used in final formulations and the specific product category [4].

Storage and Handling

Proper storage conditions for 2-methylundecanol include room temperature environments in tightly sealed

containers to prevent oxidation and maintain fragrance quality [7]. Containers should be made of compatible

materials such as stainless steel, aluminum, or lined steel to preserve material integrity. The compound

should be protected from extreme temperatures, direct sunlight, and moisture to ensure stability over

time. Based on its hazard classification, appropriate personal protective equipment including gloves and

safety glasses is recommended during handling to prevent potential skin or eye contact [2].

Conclusion
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2-Methylundecanol represents a valuable fragrance ingredient with versatile applications in fine fragrances,

personal care products, and cosmetics. Its favorable safety profile, established through comprehensive

assessment using read-across analogs and TTC approaches, supports its use within established guidelines.

The compound's unique physicochemical properties, including its stability, moderate volatility, and floral

odor characteristics, make it particularly useful in fragrance compositions where fresh, floral notes are

desired. Formulation protocols should emphasize proper incorporation techniques and stability assessment to

ensure consistent performance in final products. Continued adherence to safety assessment frameworks and

regulatory requirements will maintain the responsible use of this material in fragrance applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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